molecular formula C11H11N3O B8721327 7-Amino-4,4a-dihydro-5H-indeno(1,2-c)pyridazin-3-one CAS No. 103422-53-3

7-Amino-4,4a-dihydro-5H-indeno(1,2-c)pyridazin-3-one

Cat. No.: B8721327
CAS No.: 103422-53-3
M. Wt: 201.22 g/mol
InChI Key: RBTBTFCSOLFQCL-UHFFFAOYSA-N
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Description

7-Amino-4,4a-dihydro-5H-indeno(1,2-c)pyridazin-3-one is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

103422-53-3

Molecular Formula

C11H11N3O

Molecular Weight

201.22 g/mol

IUPAC Name

7-amino-2,4,4a,5-tetrahydroindeno[1,2-c]pyridazin-3-one

InChI

InChI=1S/C11H11N3O/c12-8-1-2-9-6(4-8)3-7-5-10(15)13-14-11(7)9/h1-2,4,7H,3,5,12H2,(H,13,15)

InChI Key

RBTBTFCSOLFQCL-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(=O)NN=C2C3=C1C=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

7-Acetamido-4,4a-dihydro-[5H]-indeno[1,2-c]pyridazin-3[2H]-one (1.50 g) was suspended in hydrazine hydrate (30 ml ) and heated under reflux with ethanol (5 ml ) for 2 hours. The solution was filtered through diatomaceous earth, allowed to cool, then extracted into chloroform. The combined organic extracts were dried over magnesium sulphate and concentrated. Recrystallisation of the crude product from n-propanol gave 7-amino-4,4a-dihydro-[5H]-indeno[1,2-c]pyridazin-3[2H]-one (0.41 g, m.p. 244°-245° C.) as a pale yellow powder; ν(Nujol mull) 3400, 3320, 3220, 1652, 1635, 1600, and 1580cm-1 ; δ(DMSO-d6) 2.50 (3H,m,4-H,5-H2), 3.05 (1H,m,4a-H), 5.67 (2H,s(br),NH2), 6.55 (2H,m,6,H-H), 7.27 (1H,d,9-H).
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

dl-7-trifluoroacetylamino-4,4a-dihydro-5H-indeno-[1,2-c]-pyridazin-3-one, m.p. 234° C., which is hydrolized with 1N H2SO4 to give dl-7-amino-4,4a-dihydro-5H-indeno[1,2-c]-pyridazin-3-one.
Name
7-trifluoroacetylamino-4,4a-dihydro-5H-indeno-[1,2-c]-pyridazin-3-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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